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Abstract

This technical guide provides a detailed examination of the synthesis pathway for C.I. Reactive
Yellow 25 (C.I. 191755), a monoazo reactive dye known for its brilliant yellow shade. The
synthesis is a multi-step process involving diazotization, azo coupling, and a final condensation
reaction. This document outlines the specific chemical transformations, provides representative
experimental protocols for each key stage, and summarizes relevant quantitative data.
Furthermore, a visual representation of the synthesis pathway is included to facilitate a clear
understanding of the molecular transformations. This guide is intended for an audience with a
strong background in organic chemistry and dye synthesis.

Introduction

C.l. Reactive Yellow 25 is a commercially significant reactive dye used for coloring cellulosic
fibers. Its molecular structure features a pyrazolone-based azo chromophore linked to a
dichloroquinoxaline reactive group. This reactive moiety allows the dye to form a covalent bond
with the hydroxyl groups of cellulose under alkaline conditions, resulting in excellent wash
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fastness. The synthesis of C.I. Reactive Yellow 25 is a well-established industrial process that
can be broken down into three primary stages.

Overall Synthesis Pathway
The manufacturing process for C.l. Reactive Yellow 25 involves a three-step synthesis:
» Diazotization: The process begins with the diazotization of 2,4-Diaminobenzenesulfonic acid.

e Azo Coupling: The resulting diazonium salt is then coupled with a pyrazolone derivative,
specifically 1-(2-methyl-4-sulfophenyl)-5-ox0-4,5-dihydro-1H-pyrazole-3-carboxylic acid.

o Condensation: The final step involves the condensation of the intermediate azo dye with 2,3-
Dichloroquinoxaline-6-carbonyl chloride to introduce the reactive group.[1]

The logical flow of this synthesis is depicted in the following diagram:
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Caption: Synthesis pathway of C.I. Reactive Yellow 25.
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Experimental Protocols

The following sections provide detailed methodologies for each key stage of the synthesis.
These protocols are representative and may require optimization for specific laboratory or
industrial scales.

Step 1: Diazotization of 2,4-Diaminobenzenesulfonic
Acid
The initial step involves the conversion of the primary amino groups of 2,4-

Diaminobenzenesulfonic acid into diazonium salts. This is a standard procedure carried out in
an acidic medium at low temperatures to ensure the stability of the resulting diazonium salt.

Methodology:

A suspension of 2,4-Diaminobenzenesulfonic acid is prepared in water and hydrochloric acid
in a reaction vessel equipped with cooling and stirring.

e The mixture is cooled to a temperature between 0 and 5 °C using an ice bath.

e A solution of sodium nitrite in water is then added dropwise to the cooled suspension,
maintaining the temperature below 5 °C.

e The reaction is stirred for an additional 30-60 minutes after the complete addition of the
sodium nitrite solution to ensure the diazotization is complete. The resulting diazonium salt
solution is kept cold and used immediately in the subsequent coupling step.

Step 2: Azo Coupling

In this stage, the previously prepared diazonium salt solution is reacted with the coupling
component, 1-(2-methyl-4-sulfophenyl)-5-o0x0-4,5-dihydro-1H-pyrazole-3-carboxylic acid, to
form the azo chromophore.

Methodology:

e The coupling component, 1-(2-methyl-4-sulfophenyl)-5-oxo0-4,5-dihydro-1H-pyrazole-3-
carboxylic acid, is dissolved in an aqueous alkaline solution (e.g., sodium carbonate or
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sodium hydroxide) in a separate reaction vessel.

e This solution is also cooled to a temperature between 0 and 5 °C.

e The cold diazonium salt solution is then slowly added to the cold solution of the coupling
component with vigorous stirring.

e The pH of the reaction mixture is maintained in a weakly acidic to neutral range (pH 4-7) by
the controlled addition of a buffer solution, such as sodium acetate, to facilitate the coupling
reaction.

e The reaction mixture is stirred for several hours at a low temperature until the coupling is
complete, which can be monitored by techniques such as thin-layer chromatography (TLC).
The formation of the colored intermediate azo dye indicates the progress of the reaction.

Step 3: Condensation with 2,3-Dichloroquinoxaline-6-
carbonyl chloride

The final step is the introduction of the reactive group by condensing the intermediate azo dye
with 2,3-Dichloroquinoxaline-6-carbonyl chloride.

Methodology:

e The intermediate azo dye from the previous step is dissolved in a suitable solvent, and the
pH is adjusted to a weakly alkaline condition.

» 2,3-Dichloroquinoxaline-6-carbonyl chloride is then added to the solution.

e The reaction mixture is stirred at a controlled temperature, typically ranging from room
temperature to slightly elevated temperatures, for several hours.

e The progress of the condensation reaction is monitored until completion.

o Upon completion, the final product, C.I. Reactive Yellow 25, is isolated from the reaction
mixture by salting out, followed by filtration, washing, and drying.

Quantitative Data
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The following table summarizes representative quantitative data for the synthesis of C.I.
Reactive Yellow 25 on a laboratory scale. These values are illustrative and can vary based on
reaction conditions and scale.

Step 1: Step 2: Azo Step 3:

Parameter . L. . . Overall
Diazotization Coupling Condensation
2,4-
o Diazonium Salt Intermediate Azo
Diaminobenzene
] ] (1.0 eq), Dye (1.0 eq),
Reactants (Molar  sulfonic acid (1.0 i } ]
) ) Pyrazolone Dichloroquinoxali -
Ratio) eq), Sodium o o
o derivative (1.0 ne derivative (1.1
Nitrite (2.1 eq),
eq) eq)
HCI (excess)
Reaction
0-5°C 0-10 °C 25-40 °C -
Temperature
Reaction Time 1-2 hours 2-4 hours 4-6 hours -
pH <2 4-7 6-8 -
_ _ > 95% (in
Typical Yield ) 85-90% 80-85% ~65-75%
solution)
Conclusion

The synthesis of C.I. Reactive Yellow 25 is a well-defined three-step process that utilizes
fundamental reactions in aromatic chemistry. The careful control of reaction parameters such
as temperature and pH at each stage is crucial for achieving high yields and purity of the final
product. The methodologies and data presented in this guide provide a comprehensive
overview for researchers and professionals working in the field of dye chemistry. The provided
synthesis pathway diagram offers a clear visual aid to understand the sequence of chemical
transformations involved in the production of this important reactive dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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